Technical Support Center: C-Quens (Sequential Oral Contraceptive)

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name:	*C-Quens*
Cat. No.:	*B1174292*

Get Quote

Disclaimer: **C-Quens** was a sequential oral contraceptive that is no longer on the market. The information provided here is for historical and research purposes only and does not constitute medical advice.

Frequently Asked Questions (FAQs)

Q1: What was **C-Quens** and what were its components?

C-Quens was a sequential oral contraceptive. This type of birth control pill involved a regimen of estrogen-only pills for the first part of the menstrual cycle, followed by a combination of estrogen and progestin for the latter part. The specific components were ethinyl estradiol and quingestanol acetate.

Q2: What are the documented long-term health risks associated with sequential oral contraceptives like **C-Quens**?

The primary long-term health risk that was specifically linked to sequential oral contraceptives, including **C-Quens**, was an increased risk of endometrial cancer.[1] Studies published in the 1970s showed that women, particularly young women, who used sequential oral contraceptives long-term could develop adenocarcinoma of the endometrium.[1] Additionally, these

© 2026 BenchChem. All rights reserved.

contraceptives were associated with adenomatous hyperplasia, a precancerous condition of the endometrium.[1]

Q3: Were there other long-term health concerns associated with the components of **C-Quens**?

The components of **C-Quens**, a type of combined oral contraceptive, are associated with a range of long-term health effects, both risks and benefits.

Cardiovascular Risks:

- Oral contraceptives, particularly those containing estrogen, can increase the risk of serious cardiovascular side effects, including blood clots, stroke, and heart attack.[2][3][4][5]
- This risk is notably higher in women who smoke, are over 35 years of age, or have other cardiovascular risk factors such as hypertension or a history of venous thromboembolism.[2][3][6]

Cancer Risks and Benefits:

- Increased Risk: Long-term use of combined oral contraceptives has been associated with a slightly increased risk of breast cancer and cervical cancer.[6][7][8] For cervical cancer, the risk may increase with the duration of use.[8][9]
- Decreased Risk: Conversely, the use of combined oral contraceptives provides significant long-term protection against endometrial and ovarian cancer.[5][8][10][11][12] This protective effect can persist for many years after discontinuing the pill.[10][11][12] For every 5 years of use, the risk of endometrial cancer is estimated to decrease by about 24%.[11]

Other Potential Long-Term Effects:

- Gallbladder Disease: Some studies suggest an increased risk of gallbladder disease with long-term use of oral contraceptives.[2][9]
- Liver Tumors: While rare, oral contraceptives may increase the chance of developing non-cancerous liver tumors that can cause serious internal bleeding.[13]

Troubleshooting and Experimental Considerations

© 2026 BenchChem. All rights reserved.

Q4: In a research context, what experimental methodologies could be used to investigate the long-term effects of **C-Quens**' components?

- Epidemiological Studies: Large-scale, population-based case-control or cohort studies are crucial for assessing the long-term risks and benefits of hormonal contraceptives.[10][12] These studies compare the incidence of diseases in women who have used oral contraceptives to those who have not, over extended periods.


- Cellular and Molecular Studies: In a laboratory setting, researchers can investigate the effects of ethinyl estradiol and progestins on cell signaling pathways in relevant cell lines (e.g., endometrial, breast cancer cells) to understand the mechanisms behind the observed risks and benefits.

- Animal Models: Animal studies can be employed to examine the long-term physiological and pathological changes associated with exposure to the hormonal components of **C-Quens**.

Q5: Can you provide a diagram illustrating the general concept of how hormonal contraceptives influence the endocrine system?

Below is a simplified diagram representing the hormonal feedback loop affected by combined oral contraceptives.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Simplified diagram of the hormonal feedback loop.

Data Summary

Table 1: Summary of Long-Term Cancer Risk/Benefit with Combined Oral Contraceptives

© 2026 BenchChem. All rights reserved.

Cancer Type	Effect of Long-Term Use	Quantitative Data Highlights
Endometrial Cancer	Decreased Risk	- Use for at least 12 months showed a protective effect.[10]- For every 5 years of use, the risk decreases by about 24%.[11]- Protection can last for at least 10-20 years after stopping.[10][12]
Ovarian Cancer	Decreased Risk	- Provides long-lasting protection.[5][8]
Breast Cancer	Slightly Increased Risk	- Risk is slightly elevated for current and recent users.[6][7][8]- Risk appears to return to normal 10 years after discontinuation.[7]
Cervical Cancer	Increased Risk	- Risk may increase for those who have used them for 5 or more years.[8][9]

Table 2: Cardiovascular Risks Associated with Combined Oral Contraceptives

Cardiovascular Event	Associated Risk Factors
Blood Clots (Venous Thromboembolism)	- Current use of oral contraceptives.[2][5]- Smoking, especially in women over 35.[2]
Stroke and Heart Attack	- Increased risk, particularly with higher estrogen doses.[4][5]- Elevated risk in women with additional cardiovascular risk factors (e.g., hypertension, smoking).[3]

© 2026 BenchChem. All rights reserved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. Letter: Sequential oral contraceptives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. drugs.com [drugs.com]
- 3. [Cardiovascular risks associated with low-dose combined oral contraceptives] - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Effects of progestogens on the cardiovascular system - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. medscape.com [medscape.com]
- 6. Long Term Effects Of The Pill | LloydsPharmacy Online Doctor UK [onlinedoctor.lloydspharmacy.com]
- 7. Long-term effects of birth control: Is it safe to use indefinitely? [medicalnewstoday.com]
- 8. cancer.org.au [cancer.org.au]
- 9. Birth Control Side Effects and Risks: Mental, Emotional, Physical [healthline.com]
- 10. Oral contraceptive use and the risk of endometrial cancer. The Centers for Disease Control Cancer and Steroid Hormone Study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. cancernetwork.com [cancernetwork.com]
- 12. Use of oral contraceptives and endometrial cancer risk (Sweden) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Ethinyl Estradiol and Norethindrone (Oral Contraceptives): MedlinePlus Drug Information [medlineplus.gov]
- To cite this document: BenchChem. [Technical Support Center: C-Quens (Sequential Oral Contraceptive)]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1174292/docs#technical-support-center-c-quens-sequential-oral-contraceptive]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.